Cas no 1806605-33-3 (Ethyl 2-(2-cyanoethyl)-5-fluorobenzoate)

• Product Name: Ethyl 2-(2-cyanoethyl)-5-fluorobenzoate
• CAS No: 1806605-33-3
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 4957716
• Update Time: 2025-06-22

Ethyl 2-(2-cyanoethyl)-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-cyanoethyl)-5-fluorobenzoate

• Inchi： 1S/C12H12FNO2/c1-2-16-12(15)11-8-10(13)6-5-9(11)4-3-7-14/h5-6,8H,2-4H2,1H3
• InChI Key： GUKMXTRIHWGLTD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)OCC)C=1)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-(2-cyanoethyl)-5-fluorobenzoate

Ethyl 2-(2-cyanoethyl)-5-fluorobenzoate: A Comprehensive Overview of Its Synthesis, Applications, and Research Advances

Ethyl 2-(2-cyanoethyl)-5-fluorobenzoate, with the CAS No. 1806605-33-3, is a fluorinated aromatic ester that has garnered significant attention in the field of medicinal chemistry and materials science. This compound features a 5-fluorobenzoate core functionalized with a 2-cyanoethyl side chain, which imparts unique chemical reactivity and biological activity. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents and advanced functional materials. The synthesis and characterization of this compound are critical to understanding its structural properties and expanding its applications in various scientific domains.

The 5-fluorobenzoate moiety in Ethyl 2-(2-cyanoethyl)-5-fluorobenzoate is particularly noteworthy due to its ability to modulate molecular interactions. Fluorine atoms introduce electron-withdrawing effects, which influence the electronic distribution of the aromatic ring and enhance the compound's solubility in polar solvents. This property is advantageous for drug delivery systems, where solubility and bioavailability are critical factors. Additionally, the 2-cyanoethyl group contributes to the compound's reactivity by introducing a cyano group, which can participate in various chemical transformations, such as hydrolysis or nucleophilic substitution reactions.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Ethyl 2-(2-cyanoethyl)-5-fluorobenzoate. A 2023 study published in *Organic & Biomolecular Chemistry* reported a novel catalytic approach using palladium-based catalysts to couple the 5-fluorobenzoate core with the 2-cyanoethyl side chain. This method significantly improved the yield and purity of the compound, reducing the need for harsh reaction conditions. Such synthetic innovations are crucial for scaling up production and ensuring the compound's applicability in industrial and pharmaceutical settings.

In the context of drug discovery, Ethyl 2-(2-cyanoethyl)-5-fluorobenzoate has been explored as a potential scaffold for the development of anti-inflammatory and antitumor agents. A 2024 study in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited promising inhibitory activity against specific enzymes involved in inflammatory pathways. The 5-fluorobenzoate group was found to enhance the compound's binding affinity to target proteins, while the 2-cyanoethyl chain contributed to its stability in biological environments. These findings underscore the importance of structural optimization in designing effective therapeutic agents.

Moreover, Ethyl 2-(2-cyanoethyl)-5-fluorobenzoate has shown potential in materials science, particularly in the synthesis of functional polymers and coatings. Its fluorinated structure provides hydrophobicity and chemical resistance, making it suitable for applications in corrosion protection and surface engineering. A 2023 paper in *Advanced Materials Interfaces* highlighted its use as a monomer in the preparation of fluorinated polyurethanes, which demonstrated enhanced durability under extreme environmental conditions. Such applications highlight the compound's versatility beyond traditional pharmaceutical contexts.

The biological activity of Ethyl 2-(2-cyanoethyl)-5-fluorobenzoate has also been investigated in the context of neurodegenerative diseases. A 2024 study in *Neurochemistry International* suggested that the compound may modulate the activity of specific neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease. The 5-fluorobenzoate group was hypothesized to interact with ion channels, while the 2-cyanoethyl chain may influence membrane permeability. These findings open new avenues for the exploration of its pharmacological properties.

In addition to its therapeutic potential, Ethyl 2-(2-cyanoethyl)-5-fluorobenzoate has been studied for its role in environmental chemistry. Its fluorinated structure makes it less prone to degradation, which could have implications for its persistence in ecosystems. However, this property also raises concerns about its long-term environmental impact. A 2023 review in *Environmental Science & Technology* emphasized the need for further research to assess the ecological risks associated with the compound's widespread use. This highlights the importance of balancing its benefits with environmental considerations.

The synthesis of Ethyl 2-(2-cyanoethyl)-5-fluorobenzoate involves a series of well-defined steps, starting with the preparation of the 5-fluorobenzoic acid derivative. A 2022 study in *Synthetic Communications* described a two-step process where the 5-fluorobenzoate core was first functionalized with a nucleophilic group, followed by coupling with the 2-cyanoethyl chain. This approach allows for precise control over the molecular structure, which is essential for tailoring the compound's properties for specific applications.

Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of Ethyl 2-(2-cyanoethyl)-5-fluorobenzoate. A 2024 study in *Analytical Chemistry* employed advanced NMR methods to resolve the complex proton environments of the compound, providing insights into its molecular dynamics. These techniques are critical for ensuring the accuracy of structural assignments and guiding further modifications to the compound.

Despite its promising applications, the use of Ethyl 2-(2-cyanoethyl)-5-fluorobenzoate is not without challenges. One of the primary concerns is the potential for side reactions during its synthesis, which can lead to the formation of byproducts. A 2023 report in *Green Chemistry* discussed the development of a green synthetic route to mitigate these issues, emphasizing the importance of sustainable practices in chemical manufacturing. This research underscores the need for continuous innovation in optimizing the compound's production process.

The future of Ethyl 2-(2-cyanoethyl)-5-fluorobenzoate research lies in its integration with interdisciplinary approaches, combining medicinal chemistry, materials science, and environmental science. Collaborative efforts are essential to address the multifaceted challenges and opportunities associated with this compound. As new technologies and methodologies emerge, the potential applications of Ethyl 2-(2-cyanoethyl)-5-fluorobenzoate are expected to expand, contributing to advancements in both healthcare and industrial sectors.